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Cat. No.: B15570388

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

G protein-coupled receptor 10 (GPR10), also known as the prolactin-releasing peptide receptor

(PrRPR), is a class A GPCR whose endogenous ligand is the prolactin-releasing peptide

(PrRP).[1][2] The GPR10 signaling pathway is implicated in a variety of physiological

processes, including energy homeostasis, stress responses, and cardiovascular regulation.[3]

[4] Activation of GPR10 can lead to the mobilization of intracellular calcium, a key second

messenger. This application note provides a detailed protocol for a calcium mobilization assay

to identify and characterize agonists of GPR10, such as GPR10 agonist 1 (compound 18-S4),

using a fluorescence-based method.

The assay principle relies on the activation of Gq-coupled receptors, which stimulate the

phospholipase C (PLC) pathway.[5] This leads to the generation of inositol triphosphate (IP3),

which in turn binds to its receptor on the endoplasmic reticulum (ER), triggering the release of

stored calcium (Ca²⁺) into the cytoplasm.[5] This transient increase in intracellular Ca²⁺ can be

detected by a calcium-sensitive fluorescent dye, and the signal is proportional to the extent of

receptor activation by an agonist.[6][7]
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GPR10 Signaling Pathway
Upon binding of an agonist, GPR10 undergoes a conformational change, activating the

associated heterotrimeric G protein. For calcium mobilization, the Gq alpha subunit is typically

involved. Gαq activates phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-

bisphosphate (PIP2) into diacylglycerol (DAG) and inositol 1,4,5-trisphosphate (IP3). IP3 then

diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum,

causing the release of stored calcium into the cytosol.[5] While GPR10 can also couple to other

G proteins like Gi/Go, the Gq pathway is the primary route for the calcium mobilization

described in this assay.[8]
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Day 1: Cell Preparation Day 2: Assay Execution

Data Analysis

Seed GPR10-expressing cells
into assay plates

Incubate overnight
(37°C, 5% CO₂)

Prepare calcium dye loading solution

Remove culture medium and
add dye solution to cells

Incubate for 1 hour
(37°C, 5% CO₂)

Place both plates into the
fluorescent plate reader

Prepare serial dilutions of
GPR10 Agonist 1 in compound plate

Measure baseline fluorescence

Inject agonist and immediately
begin kinetic read

Record fluorescence signal over time
(e.g., 90-180 seconds)

Calculate response (Max - Min RFU)

Plot dose-response curve

Calculate EC₅₀ value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Physiological Roles of GPR10 and PrRP Signaling - PMC [pmc.ncbi.nlm.nih.gov]

2. BioKB - Publication [biokb.lcsb.uni.lu]

3. research.manchester.ac.uk [research.manchester.ac.uk]

4. research.monash.edu [research.monash.edu]

5. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]

6. Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors [bio-
protocol.org]

7. Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors [en.bio-
protocol.org]

8. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Application Note: GPR10 Agonist 1 Calcium
Mobilization Assay]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570388/docs#application-note-gpr10-agonist-1-
calcium-mobilization-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15570388?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC3587801/
https://biokb.lcsb.uni.lu/publications/345880ba-bbfe-11e5-8abe-001a4ae51246
https://research.manchester.ac.uk/en/publications/physiological-roles-of-gpr10-and-prrp-signaling/
https://research.monash.edu/en/publications/physiological-roles-of-gpr10-and-prrp-signaling/
https://dda.creative-bioarray.com/ca2-mobilization-assay.html
https://bio-protocol.org/en/bpdetail?id=790&type=0
https://bio-protocol.org/en/bpdetail?id=790&type=0
https://en.bio-protocol.org/en/bpdetail?id=790&type=0
https://en.bio-protocol.org/en/bpdetail?id=790&type=0
https://www.mdpi.com/1422-0067/20/21/5297
https://www.benchchem.com/product/b15570388/docs#application-note-gpr10-agonist-1-calcium-mobilization-assay
https://www.benchchem.com/product/b15570388/docs#application-note-gpr10-agonist-1-calcium-mobilization-assay
https://www.benchchem.com/product/b15570388/docs#application-note-gpr10-agonist-1-calcium-mobilization-assay
https://www.benchchem.com/product/b15570388/docs#application-note-gpr10-agonist-1-calcium-mobilization-assay
https://www.benchchem.com/product/b15570388?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570388?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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